CID 25181435
CID 25181435
Novel sulindac derivative; anti-inflammatory and anti-cancer agent; High Quality Biochemicals for Research Uses
Brand Name:
Vulcanchem
CAS No.:
1118973-90-2
VCID:
VC0006029
InChI:
InChI=1S/C28H34FO7PS/c1-5-34-37(31,35-6-2)36-16-8-7-15-33-28(30)19-26-20(3)25(24-14-11-22(29)18-27(24)26)17-21-9-12-23(13-10-21)38(4)32/h9-14,17-18H,5-8,15-16,19H2,1-4H3/b25-17-
SMILES:
CCOP(=O)(OCC)OCCCCOC(=O)CC1=C(C(=CC2=CC=C(C=C2)S(=O)C)C3=C1C=C(C=C3)F)C
Molecular Formula:
C28H34FO7PS
Molecular Weight:
564.6 g/mol
CID 25181435
CAS No.: 1118973-90-2
Inhibitors
VCID: VC0006029
Molecular Formula: C28H34FO7PS
Molecular Weight: 564.6 g/mol
| CAS No. | 1118973-90-2 |
|---|---|
| Product Name | CID 25181435 |
| Molecular Formula | C28H34FO7PS |
| Molecular Weight | 564.6 g/mol |
| IUPAC Name | 4-diethoxyphosphoryloxybutyl 2-[(3Z)-6-fluoro-2-methyl-3-[(4-methylsulfinylphenyl)methylidene]inden-1-yl]acetate |
| Standard InChI | InChI=1S/C28H34FO7PS/c1-5-34-37(31,35-6-2)36-16-8-7-15-33-28(30)19-26-20(3)25(24-14-11-22(29)18-27(24)26)17-21-9-12-23(13-10-21)38(4)32/h9-14,17-18H,5-8,15-16,19H2,1-4H3/b25-17- |
| Standard InChIKey | DTBSJPFGPBZPHE-UQQQWYQISA-N |
| Isomeric SMILES | CCOP(=O)(OCC)OCCCCOC(=O)CC1=C(/C(=C/C2=CC=C(C=C2)S(=O)C)/C3=C1C=C(C=C3)F)C |
| SMILES | CCOP(=O)(OCC)OCCCCOC(=O)CC1=C(C(=CC2=CC=C(C=C2)S(=O)C)C3=C1C=C(C=C3)F)C |
| Canonical SMILES | CCOP(=O)(OCC)OCCCCOC(=O)CC1=C(C(=CC2=CC=C(C=C2)S(=O)C)C3=C1C=C(C=C3)F)C |
| Description | Novel sulindac derivative; anti-inflammatory and anti-cancer agent; High Quality Biochemicals for Research Uses |
| Synonyms | Phospho-sulindac; P-S; (1Z)-5-Fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]-methylene]-1H-Indene- 3-acetic acid 4-[(diethoxyphosphinyl)oxy]butyl ester |
| PubChem Compound | 25181435 |
| Last Modified | Nov 11 2021 |
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